2,2-Dimethyl-N-(5-trimethylsilanylethynyl-pyridin-2-yl)-propionamide

• IUPAC Name: 2,2-dimethyl-N-[5-(2-trimethylsilylethynyl)pyridin-2-yl]propanamide
• InChI: InChI=1S/C15H22N2OSi/c1-15(2,3)14(18)17-13-8-7-12(11-16-13)9-10-19(4,5)6/h7-8,11H,1-6H3,(H,16,17,18)
• InChI Key: FOKZXVSYCUPKBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=C(C=C1)C#C[Si](C)(C)C
• Molecular Formula: C15H22N2OSi
• DSSTOX Substance ID: DTXSID20592073
• Molecular Weight: 274.43 g/mol
• CAS RN: 470463-43-5

Description

2,2-Dimethyl-N-(5-trimethylsilanylethynyl-pyridin-2-yl)-propionamide, or DMP-TES, is a novel synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of pyridine, an aromatic heterocyclic compound that is commonly used in organic synthesis. DMP-TES is an important tool for studying the properties of pyridine derivatives and other related compounds.

Scientific Research Applications

• Synthetic Strategy in Supramolecular Chemistry :

  • This chemical has been utilized in the synthesis of 2,6-Bis(trimethyltin)pyridine for Stille-type coupling procedures, useful in creating a variety of pyridine-based ligands for supramolecular chemistry applications (Schubert & Eschbaumer, 1999).

• Activation of Dioxygen in Iron Complexes :

  • Research indicates its use in forming an iron(II) complex that reacts with dioxygen, mimicking the reductive activation of O2 by enzymatic systems. This application is significant in understanding the activation of dioxygen by mononuclear non-heme iron complexes (Martinho, Blain, & Banse, 2010).

• Heterocyclic Chemistry :

  • This compound is involved in the preparation of various heterocyclic derivatives like pyrazolo[3,4-b]pyridines. These derivatives are significant in the field of heterocyclic chemistry for their potential applications in medicinal chemistry and material science (Quiroga et al., 1999).

• Diversity-Oriented Synthesis and Antitubercular Evaluation :

  • It has been used in the synthesis of substituted pyridines and dihydro-6H-quinolin-5-ones, demonstrating potential antitubercular properties. This highlights its importance in the development of new antimycobacterial agents (Kantevari et al., 2011).

• Utility in Heterocyclic Synthesis :

  • The compound is utilized in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, contributing to the field of heterocyclic synthesis with potential applications in drug discovery and material science (Fadda et al., 2012).

• Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation :

  • Research shows its use in reactions carried out under oxidative carbonylation conditions, forming various heterocyclic derivatives. This application is significant in the field of catalytic chemistry (Bacchi et al., 2005).